N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-1-naphthamide
Description
N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-1-naphthamide is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the naphthamide family and is being investigated for its ability to modulate various biological processes.
Scientific Research Applications
Nonlinear Optical Materials
Organic nonlinear optical (NLO) materials play a crucial role in photonic applications. Researchers are particularly interested in compounds like N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-1-naphthamide due to their potential in areas such as holographic imaging, integrated optics, frequency conversion, and optical data storage . The high degree of nonlinearity in these molecules arises from their delocalized π electrons and the presence of electron donors and acceptors. Investigating the compound’s nonlinear optical properties using techniques like the Z-scan method can provide valuable insights.
Single Crystal Growth and Characterization
The compound has been successfully grown as a single crystal using the slow evaporation method. X-ray diffraction analysis reveals that it belongs to an orthorhombic crystal system. The unit cell parameters are a = 16.17 Å, b = 6.55 Å, and c = 7.14 Å. Additionally, UV–Vis-NIR studies allow us to explore its optical properties, including absorption and emission characteristics .
Synthetic Intermediates
N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-1-naphthamide serves as an organic intermediate in synthetic chemistry. Its borate and sulfonamide groups make it valuable for nucleophilic and amidation reactions. Characterization techniques such as NMR, IR, and MS aid in understanding its structure and reactivity .
properties
IUPAC Name |
N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2S/c1-21-18(9-11-22-12-10-18)13-19-17(20)16-8-4-6-14-5-2-3-7-15(14)16/h2-8H,9-13H2,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UILSPQVVQKRDNQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCSCC1)CNC(=O)C2=CC=CC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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